3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine

• IUPAC Name: 5-(4-piperidin-1-ylsulfonylphenyl)pyridin-3-ol
• InChI: InChI=1S/C16H18N2O3S/c19-15-10-14(11-17-12-15)13-4-6-16(7-5-13)22(20,21)18-8-2-1-3-9-18/h4-7,10-12,19H,1-3,8-9H2
• InChI Key: MKQNPFRQOMBDME-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CN=C3)O
• Molecular Formula: C16H18N2O3S
• DSSTOX Substance ID: DTXSID20683258
• Molecular Weight: 318.4 g/mol
• CAS No.: 1261940-84-4

Description

3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine is a complex organic compound that features a pyridine ring substituted with a hydroxy group and a phenyl ring bearing a piperidin-1-ylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine typically involves multi-step organic reactions. One common route includes the following steps:

• Formation of the Piperidin-1-ylsulfonyl Phenyl Intermediate

  Starting Materials: 4-bromophenylsulfonyl chloride and piperidine.

  Reaction Conditions: The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane.

  Product: 4-(piperidin-1-ylsulfonyl)phenyl bromide.

• Coupling with Pyridine Derivative

  Starting Materials: 4-(piperidin-1-ylsulfonyl)phenyl bromide and 3-hydroxypyridine.

  Reaction Conditions: The coupling reaction is typically performed using a palladium catalyst (e.g., Pd(PPh3)4) in the presence of a base such as potassium carbonate in a solvent like dimethylformamide (DMF).

  Product: 3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors to improve reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as chromium trioxide or potassium permanganate.

Reduction: The sulfonyl group can be reduced to a sulfide using reducing agents like lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in tetrahydrofuran (THF).

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products

Oxidation: 3-Oxo-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine.

Reduction: 3-Hydroxy-5-[4-(piperidin-1-ylthio)phenyl]pyridine.

Substitution: 3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)-2-nitrophenyl]pyridine.

Scientific Research Applications

3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxy group can form hydrogen bonds with active site residues, while the piperidin-1-ylsulfonyl group can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target protein, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Similar Compounds

3-Hydroxy-5-[4-(morpholin-4-ylsulfonyl)phenyl]pyridine: Similar structure but with a morpholine ring instead of a piperidine ring.

3-Hydroxy-5-[4-(pyrrolidin-1-ylsulfonyl)phenyl]pyridine: Similar structure but with a pyrrolidine ring instead of a piperidine ring.

Uniqueness

3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine is unique due to the presence of the piperidin-1-ylsulfonyl group, which can confer distinct chemical and biological properties compared to its analogs. This uniqueness can be leveraged in the design of new compounds with improved efficacy and selectivity for specific biological targets.